[1-Amino-3-[[4-[[4-[(4-formamido-1-methylpyrrole-2-carbonyl)amino]-1-methylpyrrole-2-carbonyl]amino]-1-methylpyrrole-2-carbonyl]amino]propylidene]azanium;chloride
[1-Amino-3-[[4-[[4-[(4-formamido-1-methylpyrrole-2-carbonyl)amino]-1-methylpyrrole-2-carbonyl]amino]-1-methylpyrrole-2-carbonyl]amino]propylidene]azanium;chloride
Brand Name:
Vulcanchem
CAS No.:
6576-51-8
VCID:
VC0008401
InChI:
InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H
SMILES:
[H+].CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.[Cl-]
Molecular Formula:
C22H28ClN9O4
Molecular Weight:
518 g/mol
[1-Amino-3-[[4-[[4-[(4-formamido-1-methylpyrrole-2-carbonyl)amino]-1-methylpyrrole-2-carbonyl]amino]-1-methylpyrrole-2-carbonyl]amino]propylidene]azanium;chloride
CAS No.: 6576-51-8
Main Products
VCID: VC0008401
Molecular Formula: C22H28ClN9O4
Molecular Weight: 518 g/mol
![[1-Amino-3-[[4-[[4-[(4-formamido-1-methylpyrrole-2-carbonyl)amino]-1-methylpyrrole-2-carbonyl]amino]-1-methylpyrrole-2-carbonyl]amino]propylidene]azanium;chloride - 6576-51-8](/images/no_structure.jpg)
| CAS No. | 6576-51-8 |
|---|---|
| Product Name | [1-Amino-3-[[4-[[4-[(4-formamido-1-methylpyrrole-2-carbonyl)amino]-1-methylpyrrole-2-carbonyl]amino]-1-methylpyrrole-2-carbonyl]amino]propylidene]azanium;chloride |
| Molecular Formula | C22H28ClN9O4 |
| Molecular Weight | 518 g/mol |
| IUPAC Name | N-[5-[[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-4-formamido-1-methylpyrrole-2-carboxamide;hydron;chloride |
| Standard InChI | InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H |
| Standard InChIKey | SFYSJFJQEGCACQ-UHFFFAOYSA-N |
| Isomeric SMILES | CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)[NH3+])C)C)NC=O.[Cl-] |
| SMILES | [H+].CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.[Cl-] |
| Canonical SMILES | [H+].CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.[Cl-] |
| Related CAS | 636-47-5 (Parent) |
| Synonyms | estalimicinaclorhidrato;fi6426;herperal;stallimycinhydrochloride;DISTAMYCIN A HCL;DISTAMYCIN A HYDROCHLORIDE;distamycin A hydrochloride from*streptomyces dist;N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-4-[[[4-(formylamino) |
| PubChem Compound | 657337 |
| Last Modified | Nov 11 2021 |
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